4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(3-methylisoxazol-5-yl)butanamide

• IUPAC Name: 4-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide
• InChI: InChI=1S/C20H22N4O5/c1-13-11-19(29-23-13)21-18(25)5-4-10-24-20(26)9-7-15(22-24)14-6-8-16(27-2)17(12-14)28-3/h6-9,11-12H,4-5,10H2,1-3H3,(H,21,25)
• InChI Key: MHSORGSPPVCBCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H22N4O5
• Molecular Weight: 398.4 g/mol

Description

4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(3-methylisoxazol-5-yl)butanamide is a useful research compound. Its molecular formula is C20H22N4O5 and its molecular weight is 398.419. The purity is usually 95%.
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Scientific Research Applications

Cancer Research and Antiangiogenic Properties

Pyridazinones, which share a core structural similarity with the compound , have been widely recognized for their versatile biological activities, including anticancer and antiangiogenic effects. A study by Kamble et al. (2015) synthesized derivatives showing inhibitory effects on the viability of several human cancer cell lines, including liver, breast, and leukemia. Notably, compounds from this research demonstrated potent antiangiogenic activity against proangiogenic cytokines involved in tumor progression, showcasing the potential therapeutic benefits in cancer treatment Kamble et al., 2015.

Synthesis of Novel Compounds

The versatility of pyridazinone structures, such as that of the compound , extends to the synthesis of novel compounds with expected biological activity. Sayed et al. (2003) explored the synthesis of heterocyclic compounds starting from related structures, leading to compounds with antimicrobial and antifungal activities. This highlights the chemical utility of pyridazinones in generating new molecules with potential therapeutic applications Sayed et al., 2003.

Antimicrobial Properties

Additionally, compounds related to pyridazinones have been evaluated for their antimicrobial properties. Darwish et al. (2010) described the synthesis and antimicrobial evaluation of new pyridine-based heterocycles, demonstrating the potential of such compounds in combating microbial infections Darwish et al., 2010.